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Introduction

Lazurite, the blue mineral component of the semi-precious stone lapis lazuli, has been the

source of the highly prized historical pigment ultramarine for millennia.[1] Its use is documented

in artworks across civilizations, and its rarity and cost—at times exceeding that of gold—made

it a symbol of prestige.[2] Determining the geographic origin, or provenance, of lazurite in

these pigments is crucial for art historical research, providing insights into ancient trade routes,

artistic practices, and the authenticity of artifacts.[3][4]

The primary historical sources of lapis lazuli are geographically distinct, with the most famous

being in the Sar-e-Sang district of Badakhshan, Afghanistan.[1] Other significant deposits are

found near Lake Baikal in Siberia and in the Andes of Chile.[5] Each deposit possesses a

unique geochemical fingerprint due to its specific geological formation conditions.[6] This

signature is preserved in the mineralogical and elemental composition of the lapis lazuli rock

and, to a large extent, in the purified lazurite pigment.[7]

This document outlines a multi-technique analytical approach for determining the provenance

of lazurite. By combining mineralogical identification with major, minor, and trace element

analysis, researchers can build a comprehensive profile of a pigment sample and compare it to

a database of known sources.[6][8]
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The determination of lazurite provenance is a multi-step process that moves from non-invasive

screening to micro-destructive, high-sensitivity analyses. The goal is to gather complementary

data on the pigment's mineralogical and chemical composition to build a robust case for its

origin.
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Phase 1: Initial Characterization (Non-invasive / Micro-sampling)

Phase 2: Elemental & Mineralogical Analysis

Phase 3: High-Sensitivity Trace Analysis

Phase 4: Data Interpretation
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Visual Examination
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Identify Lazurite & Associated Minerals

SEM-EDS

Major/Minor Elements

XRD (optional)

Crystalline Phases
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Elemental Mapping

LA-ICP-MS

Trace Element Fingerprinting

S K-edge XANES
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Multivariate Statistical Analysis (e.g., PCA)

Provenance Assignment
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Caption: General workflow for lazurite pigment provenance analysis.
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Data Presentation: Geochemical Markers for
Lazurite Provenance
The primary method for distinguishing lazurite sources involves identifying the suite of

accessory minerals and the concentration of specific trace elements within both the lazurite
and these associated minerals.[5] Lapis lazuli is a metamorphic rock, and its composition is

heterogeneous.[1] The key is to find consistent markers that survive the pigment purification

process.
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Geographic Source
Common Associated

Minerals

Key Elemental /

Mineralogical

Markers

References

Afghanistan

(Badakhshan)

Diopside, Calcite,

Pyrite (abundant)

- Diopside often

contains traces of Ti,

V, and Cr. - Pyrite is a

very common

inclusion. - High

potassium (K) content,

often >2.1%.

[5],[9]

Siberia (Lake Baikal)
Diopside,

Wollastonite, Calcite

- Wollastonite

(CaSiO₃) is frequently

present. - Very little to

no pyrite is observed.

- Barium (Ba) can be

a significant trace

element.

[5]

Chile (Andes)
Wollastonite, Calcite,

Pyrite

- Wollastonite is a

main associated

mineral phase,

distinguishing it from

many Afghan sources.

[5]

Tajikistan (Pamir

Mountains)
Diopside, Pyrite

- Trace elements Cu,

Ni, and Se can be

detected in associated

pyrite.

[5]

Experimental Protocols
Raman Microspectroscopy
Application: This non-destructive technique is ideal for the initial identification of lazurite and its

associated minerals (e.g., calcite, diopside, pyrite).[10][11] The main diagnostic peak for

lazurite is a strong band around 549 cm⁻¹.[10] Specific luminescence patterns observed in

Raman spectra may also provide preliminary information on the geological origin.[12]
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Protocol:

Sample Preparation: A micro-sample of the pigment is placed on a standard glass

microscope slide. For in-situ analysis, a portable Raman spectrometer can be used directly

on the artwork.

Instrument Calibration: Calibrate the spectrometer using the 520.5 cm⁻¹ Raman band of a

silicon wafer.[10]

Data Acquisition:

Excitation Laser: Use a 514 nm, 633 nm, or 785 nm laser. The 785 nm laser is often

effective at reducing fluorescence.[10]

Objective: Focus the laser on individual blue particles using a 50x or 100x microscope

objective.

Laser Power: Adjust power to optimize signal while avoiding sample degradation (typically

<1 mW at the sample).[10]

Acquisition Parameters: Collect spectra over a range of 100-1600 cm⁻¹. Use an

acquisition time of 10-60 seconds with 1-5 accumulations to improve the signal-to-noise

ratio.[10][12]

Data Analysis: Compare the acquired spectra with reference databases (e.g., RRUFF) to

identify lazurite and other mineral phases.[11] The main lazurite peak is at ~549 cm⁻¹ (S₃⁻

symmetric stretching), with other characteristic peaks at ~258 cm⁻¹ and ~803 cm⁻¹.[11]

Scanning Electron Microscopy with Energy Dispersive
X-ray Spectroscopy (SEM-EDS)
Application: Provides high-magnification imaging of pigment particles and qualitative/semi-

quantitative elemental analysis.[10] It is used to analyze the elemental composition of lazurite
and, crucially, the composition of associated mineral inclusions which are key provenance

markers.[13][14] Principal Component Analysis (PCA) of EDS data can effectively distinguish

between sources.[14][15]
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Protocol:

Sample Preparation: Individual pigment particles or a cross-section of the paint layer are

mounted on an aluminum stub using carbon tape. Samples are typically left uncoated and

analyzed under variable pressure or low vacuum conditions (e.g., 1 Torr) to minimize

charging.[10][15]

Instrument Setup:

Accelerating Voltage: 15-20 kV.[15]

Working Distance: 10-15 mm.

Detector: Use both secondary electron (for topography) and backscattered electron (BSE,

for compositional contrast) detectors. BSE is particularly useful for locating heavy minerals

like pyrite.

EDS Analysis:

Acquisition Time: 30-100 seconds per point analysis.

Analysis Mode: Perform spot analysis on lazurite particles and on different inclusion

minerals identified in BSE mode. Elemental mapping can be used to show the distribution

of elements like Fe (in pyrite), Ca (in calcite/diopside), and Mg (in diopside).

Data Correction: Apply standard ZAF (atomic number, absorption, fluorescence) corrections

to the raw spectral data to obtain semi-quantitative elemental compositions.[15]

Laser Ablation-Inductively Coupled Plasma-Mass
Spectrometry (LA-ICP-MS)
Application: A micro-destructive technique that provides highly sensitive quantitative analysis of

trace and ultra-trace elements (ppm to ppb levels). This is one of the most powerful tools for

provenance, as trace element "fingerprints" in minerals like diopside or pyrite can be unique to

a specific geological source.[10][16][17]

Protocol:
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Sample Preparation: Mount a polished thin section of the paint layer or embed individual

pigment grains in an epoxy resin puck and polish to expose the particles.[10]

Instrument Calibration: Use a certified reference material (e.g., NIST SRM 610/612 glass

standards) for external calibration and an internal standard element (e.g., Ca or Si,

measured by EPMA/SEM-EDS) to correct for instrument drift and variations in ablation yield.

Data Acquisition:

Laser System: A 193 nm ArF excimer laser is commonly used.[17]

Ablation Parameters:

Spot Size: 10-50 µm, depending on the size of the mineral grain being analyzed.

Fluence (Energy Density): 3-5 J/cm².

Repetition Rate: 5-10 Hz.

Analysis: Target specific mineral inclusions (diopside, pyrite) identified using microscopy or

SEM for spot analysis.

Data Analysis: Process the time-resolved signal data to select the stable signal interval for

the mineral, excluding any contribution from surrounding matrix or other inclusions. Calculate

the final concentrations of trace elements using the calibration data. Compare these

"fingerprints" with data from known geological sources.

Logical Relationships in Provenance Determination
A multi-technique approach is essential because no single method provides a complete picture.

The data from each technique informs and refines the conclusions drawn from others, creating

a web of evidence that points toward a specific origin.
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Caption: Interrelation of data from different analytical techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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